4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2-chloro-4-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-3-5-11(13(16)7-9)10-4-6-12(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: LGCNVRWLLBHYJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)Cl
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID80690246
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261998-49-5

Description

4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid (4-CMP-2-MBA) is a phenolic compound that has been used for a variety of scientific and industrial applications. It has been found to have a wide range of properties, including antioxidant, anti-inflammatory, and anti-microbial activities. In addition, it has been used in the synthesis of a number of other compounds, including pharmaceuticals, cosmetics, and food additives.

Scientific Research Applications

4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, cosmetics, and food additives. It has also been used as an antioxidant in the food industry and as an anti-inflammatory agent in the medical field. Additionally, it has been used in the synthesis of polymers, dyes, and other organic compounds.

Mechanism of Action

4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% is thought to act as an antioxidant by scavenging reactive oxygen species (ROS) such as superoxide radicals, hydroxyl radicals, and hydrogen peroxide. It is also believed to act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β).
Biochemical and Physiological Effects
4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, and anti-microbial activities. Additionally, it has been found to possess anti-cancer, anti-diabetic, and anti-hypertensive activities.

Advantages and Limitations for Lab Experiments

4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and it is available in a high purity of 95%. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that 4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% is a hazardous compound and should be handled with caution.

Future Directions

In the future, 4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% could be used in a variety of applications, including in the synthesis of pharmaceuticals, cosmetics, and food additives. Additionally, it could be used to develop new treatments for a variety of diseases, including cancer, diabetes, and hypertension. Furthermore, it could be used to develop new polymers, dyes, and other organic compounds. Finally, it could be used to study the mechanisms of action of other compounds and to develop new methods of synthesis.

Synthesis Methods

4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% can be synthesized using a variety of methods. The most common method is the condensation reaction of chloro-4-methylphenol with 2-methoxybenzoic acid in the presence of a base such as sodium hydroxide. The reaction is typically carried out in a solvent such as methanol or ethanol at temperatures ranging from 50 to 100°C. The reaction yields 4-(2-Chloro-4-methylphenyl)-2-methoxybenzoic acid, 95% with a purity of 95%.